N,3,5-trimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide

• IUPAC Name: N,3,5-trimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide
• InChI: InChI=1S/C16H22N2O2/c1-12-8-13(2)10-14(9-12)16(20)17(3)11-15(19)18-6-4-5-7-18/h8-10H,4-7,11H2,1-3H3
• InChI Key: RBDWPEGOZRCOJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)N(C)CC(=O)N2CCCC2)C
• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol

Description

N,3,5-trimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide, also known as Tropisetron, is a chemical compound that belongs to the class of serotonin receptor antagonists. It was first synthesized in the 1980s and has since been used in various scientific research applications. Tropisetron has been found to have potential therapeutic effects on various medical conditions, including chemotherapy-induced nausea and vomiting, irritable bowel syndrome, and depression.

Mechanism of Action

N,3,5-trimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide works by blocking the serotonin 5-HT3 receptor. This receptor is involved in the regulation of nausea and vomiting, as well as other physiological processes. By blocking this receptor, N,3,5-trimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide can reduce the severity and frequency of nausea and vomiting, as well as other symptoms associated with various medical conditions.
Biochemical and physiological effects:
N,3,5-trimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide has been found to have a number of biochemical and physiological effects. It can reduce the release of serotonin and other neurotransmitters, which can help to reduce the severity of nausea and vomiting. It can also reduce the activity of certain neurons in the brain, which can help to alleviate symptoms of depression.

Advantages and Limitations for Lab Experiments

N,3,5-trimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide has a number of advantages for use in lab experiments. It is readily available and relatively inexpensive, making it a cost-effective option for researchers. It is also relatively easy to administer and has a low risk of side effects.
However, there are some limitations to the use of N,3,5-trimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide in lab experiments. It has a relatively short half-life, which can make it difficult to maintain a consistent level of the drug in the body. It can also have variable effects on different individuals, which can make it difficult to interpret results.

Future Directions

There are a number of potential future directions for research on N,3,5-trimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide. One area of interest is in the treatment of other medical conditions, such as migraine headaches and fibromyalgia. N,3,5-trimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide has been found to have potential therapeutic effects on these conditions in animal models, and further research is needed to determine its effectiveness in humans.
Another potential area of research is in the development of new drugs that target the serotonin 5-HT3 receptor. N,3,5-trimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide has served as a model for the development of new drugs with similar mechanisms of action, and further research in this area could lead to the development of more effective and targeted treatments for various medical conditions.

Synthesis Methods

N,3,5-trimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide can be synthesized through a multi-step process that involves the reaction of 3,5-dimethylbenzoic acid with ethyl oxalyl chloride to form the corresponding acid chloride. This is then reacted with N-(2-aminoethyl)-2-pyrrolidone to form the amide. The amide is then treated with trimethylamine to form the final product, N,3,5-trimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide.

Scientific Research Applications

N,3,5-trimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide has been extensively studied for its potential therapeutic effects on various medical conditions. One of the most well-known applications of N,3,5-trimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide is in the treatment of chemotherapy-induced nausea and vomiting. It has been found to be effective in reducing the severity and frequency of these symptoms in cancer patients undergoing chemotherapy.
N,3,5-trimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide has also been studied for its potential therapeutic effects on irritable bowel syndrome (IBS). It has been found to be effective in reducing the severity of abdominal pain and bloating in patients with IBS.
In addition, N,3,5-trimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide has been studied for its potential use in the treatment of depression. It has been found to have antidepressant effects in animal models and has shown promise in clinical trials.